Cas no 1351641-47-8 (1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea)
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea Chemical and Physical Properties
Names and Identifiers
-
- VU0525487-1
- F5857-5304
- AKOS024524413
- 1351641-47-8
- 1-(2-cyclohexyl-2-hydroxyethyl)-3-(3,4-dimethoxybenzyl)urea
- 1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea
-
- Inchi: 1S/C18H28N2O4/c1-23-16-9-8-13(10-17(16)24-2)11-19-18(22)20-12-15(21)14-6-4-3-5-7-14/h8-10,14-15,21H,3-7,11-12H2,1-2H3,(H2,19,20,22)
- InChI Key: HWPRLGLHVUGORN-UHFFFAOYSA-N
- SMILES: OC(CNC(NCC1C=CC(=C(C=1)OC)OC)=O)C1CCCCC1
Computed Properties
- Exact Mass: 336.20490738g/mol
- Monoisotopic Mass: 336.20490738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 79.8Ų
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-5304-2μmol |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-5μmol |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-10μmol |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-20μmol |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-1mg |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-2mg |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-3mg |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-4mg |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-5mg |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5857-5304-10mg |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea |
1351641-47-8 | 10mg |
$118.5 | 2023-09-09 |
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea
1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea: A Comprehensive Overview
The compound with CAS No. 1351641-47-8, known as 1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years. In this article, we will delve into the structural features, synthesis methods, applications, and the latest advancements related to this compound.
The chemical structure of 1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea is characterized by a urea group (CONH) attached to two distinct substituents: a cyclohexane ring with a hydroxymethyl group and a methoxy-substituted phenyl group. The presence of these groups imparts unique physical and chemical properties to the compound. Recent studies have highlighted its potential as a precursor in drug development, particularly in the synthesis of antimicrobial agents and anticancer drugs. The cyclohexane ring contributes to the compound's stability, while the hydroxymethyl group enhances its solubility in polar solvents.
One of the most notable aspects of this compound is its synthesis process, which involves a multi-step reaction sequence. Researchers have optimized the synthesis by employing advanced catalytic techniques and green chemistry principles. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with current trends toward sustainable chemical manufacturing.
Recent advancements in materials science have also explored the use of 1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea as a building block for creating novel polymers and hybrid materials. Its ability to form hydrogen bonds due to the hydroxymethyl group makes it an ideal candidate for designing materials with tailored mechanical and thermal properties. Applications in fields such as electronics and biotechnology are being actively investigated.
In terms of biological activity, this compound has shown promising results in preclinical studies. Its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a potential lead molecule for drug discovery. Additionally, its methoxy-substituted phenyl group exhibits strong antioxidant properties, which could be exploited in developing skincare products or food preservatives.
The toxicological profile of 1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea has also been evaluated in recent studies. Results indicate that it has low toxicity at therapeutic doses, making it a safer option for pharmaceutical applications. However, further long-term studies are required to fully understand its safety profile.
Looking ahead, the future of this compound lies in its ability to bridge gaps in current technologies and therapies. Ongoing research is focused on improving its bioavailability and exploring its potential as a component in nanotechnology-based drug delivery systems. The integration of computational chemistry tools has also enabled researchers to predict its behavior under various conditions, facilitating more efficient development processes.
In conclusion, 1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea represents a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern science and industry is set to expand significantly.
1351641-47-8 (1-(2-cyclohexyl-2-hydroxyethyl)-3-[(3,4-dimethoxyphenyl)methyl]urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)